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Compound of Interest

Compound Name: Neopentylamine

Cat. No.: B1198066

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for handling Neopentylamine, a highly flammable and corrosive liquid.[1]
[2][3] Adherence to these procedures is critical to minimize risks and ensure a safe laboratory
environment.

Hazard Summary

Neopentylamine is classified as a hazardous substance with the following primary concerns:

o Flammability: It is a highly flammable liquid and vapor.[1][3] Keep away from heat, sparks,
open flames, and hot surfaces.[2][4]

« Corrosivity: It causes severe skin burns and eye damage.[1][2][3][4]

o Toxicity: It is harmful if swallowed or inhaled.[1][3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Neopentylamine.
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Property Value Source
Molecular Formula C5H13N [1]
Molecular Weight 87.16 g/mol [1]
CAS Number 5813-64-9 [5]
Boiling Point 82.0°C [6]
Density 0.745 g/cm3 [6]
Flash Point -13°C/ 8.6°F [2]
UN Number 2733 [7]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial when working with Neopentylamine. The following protocol
outlines the necessary steps before, during, and after handling.

Pre-Operational Checks & Preparation

e Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

o Emergency Preparedness: Ensure an emergency shower and eyewash station are readily
accessible. Have appropriate fire extinguishing media available, such as dry sand, dry
chemical, or alcohol-resistant foam.[2]

» Ventilation: All handling must be performed in a well-ventilated area, preferably within a
chemical fume hood.[2][4]

e Personal Protective Equipment (PPE): Before entering the handling area, don the following
mandatory PPE:

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[2]

o Skin Protection: A chemical-resistant, flame-retardant lab coat or coveralls.[8]
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o Hand Protection: Wear two pairs of chemical-resistant gloves; an inner and an outer pair.

[8]1°]

o Respiratory Protection: For operations with a risk of inhalation, a NIOSH-approved
respirator is necessary.[3][9]

o Footwear: Chemical-resistant, steel-toed boots or shoes.[9]

Handling Procedure

e Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.[2]

» Tool Usage: Use only non-sparking tools.[2]
e Dispensing: When dispensing, do so slowly and carefully to avoid splashing.

o Container Management: Keep the Neopentylamine container tightly closed when not in use.

[2][4]

o Avoidance of Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[2]
[10] Avoid breathing vapors or mists.[2]

Post-Handling Procedures

o Decontamination: Thoroughly wash hands and any exposed skin after handling.
 PPE Removal: Remove PPE in the designated area, avoiding cross-contamination.

o Storage: Store Neopentylamine in a cool, dry, and well-ventilated area, away from heat and
sources of ignition.[4] Store in a locked cabinet.[2]

Disposal Plan

Proper disposal of Neopentylamine and contaminated materials is critical to prevent
environmental contamination and ensure safety.

» Waste Classification: Neopentylamine waste is considered hazardous chemical waste.[10]
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e Containerization:

o Collect unused Neopentylamine and any contaminated disposable materials (e.g.,
gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste
container.[10]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.[4]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name
"Neopentylamine,” and the associated hazards (flammable, corrosive).

» Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[2] Contact your institution's EHS
department for specific disposal procedures.

Experimental Workflow and Safety Relationships

The following diagram illustrates the logical flow of the safe handling and disposal process for
Neopentylamine.
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Caption: Workflow for the safe handling and disposal of Neopentylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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